4-(2-chloro-3-phenyl-2-propen-1-yl)morpholine

• IUPAC Name: 4-[(Z)-2-chloro-3-phenylprop-2-enyl]morpholine
• InChI: InChI=1S/C13H16ClNO/c14-13(10-12-4-2-1-3-5-12)11-15-6-8-16-9-7-15/h1-5,10H,6-9,11H2/b13-10-
• InChI Key: XFFQBDYXUBMLTP-RAXLEYEMSA-N
• Canonical SMILES: C1COCCN1CC(=CC2=CC=CC=C2)Cl
• Isomeric SMILES: C1COCCN1C/C(=C/C2=CC=CC=C2)/Cl
• Molecular Formula: C13H16ClNO
• Molecular Weight: 237.72 g/mol

Description

Synthesis Analysis

Synthesis of morpholine derivatives often involves multi-step reactions, incorporating various functional groups into the morpholine ring. A study by Luo Lingyan et al. (2011) explored synthetic routes for anticoagulant intermediates, suggesting methodologies that could potentially apply to the synthesis of related compounds, including 4-(2-chloro-3-phenyl-2-propen-1-yl)morpholine (Luo Lingyan et al., 2011).

Molecular Structure Analysis

The molecular structure of morpholine derivatives is characterized by X-ray crystallography, providing insight into the arrangement of atoms and the spatial configuration. Studies such as that by Mamatha S.V et al. (2019) offer detailed crystal structure analysis, which is crucial for understanding the molecular geometry and its implications on reactivity and interaction (Mamatha S.V et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving morpholine derivatives highlight the compound's reactivity towards various reagents. For instance, the work of A. Singh et al. (2000) on tellurated morpholine derivatives demonstrates the compound's potential to undergo substitution reactions, providing pathways to new chemical entities (A. Singh et al., 2000).